Cas no 1806513-53-0 (3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806513-53-0
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4942070
• Update Time: 2025-05-21

3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H15BrO5/c1-2-19-11(15)7-6-8-9(12(16)13(17)18)4-3-5-10(8)14/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： XRPUDUNKRFUPCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)O)=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid

3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid, identified by the CAS number 1806513-53-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a benzene ring. The presence of the bromo group and the ethoxy-substituted oxopropyl chain introduces unique chemical properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The structure of 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid consists of a benzene ring with two substituents: a bromine atom at position 3 and an oxopropyl group at position 2. The oxopropyl group is further substituted with an ethoxy group, creating a complex molecular architecture that influences its reactivity and biological activity. This compound has been synthesized through various methods, including nucleophilic substitution and condensation reactions, which have been optimized to achieve high yields and purity.

Recent studies have focused on the pharmacological properties of 1806513-53-0. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be attributed to its ability to scavenge free radicals and modulate inflammatory pathways. Additionally, preliminary in vitro assays suggest that it may possess cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology.

In terms of synthesis, the preparation of 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid involves multi-step reactions that require precise control over reaction conditions. The use of transition metal catalysts has been explored to enhance the efficiency of these reactions, leading to the development of more sustainable synthetic routes. These advancements not only improve the scalability of production but also align with current trends toward green chemistry.

The application of 1806513-53-0 extends beyond pharmacology into materials science. Its unique chemical structure allows for its incorporation into polymer matrices, where it can serve as a functional additive imparting specific properties such as improved thermal stability or enhanced mechanical strength. This versatility underscores the compound's potential for diverse industrial applications.

In conclusion, 3-Bromo-2-(3-ethoxy-3-oxopropyl)mandelic acid, with its CAS number 1806513-53-0, represents a multifaceted compound with promising prospects in both research and industry. Its chemical properties, synthesis methods, and biological activities continue to be explored, paving the way for innovative applications in medicine, materials science, and beyond.